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Experimental Property Data for 2,5-Dimethyloctane

The table below summarizes the available experimental data for 2,5-dimethyloctane from the National

Institute of Standards and Technology (NIST) and other chemical databases [1] [2].

Property Value / Range Method / Source

Molecular Formula C10H22 - [1] [2]

Molar Mass 142.286 g/mol - [1]

Density 0.732 g/cm³ Experimental [2]

Boiling Point 158 °C (at 760 mmHg) Experimental [2]

Critical Temperature 600.4 K Critically evaluated recommendation
[1]

Critical Pressure 2151.4 kPa Critically evaluated recommendation
[1]
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Property Value / Range Method / Source

Critical Density Available (Liquid and Gas) Critically evaluated recommendation
[1]

Enthalpy of
Vaporization

Available (as a function of
Temperature)

Critically evaluated recommendation
[1]

Flash Point 80.3 °C Experimental [2]

Vapor Pressure 3.48 mmHg (at 25°C) Experimental [2]

Refractive Index 1.411 Experimental [2]

According to NIST, the data are critically evaluated recommendations, which means they are generated

through dynamic data analysis and are considered highly reliable [1]. The properties marked as

"experimental" in the table are typically determined through established laboratory methods.

Workflow for Property Comparison

For a rigorous comparison, the general workflow involves parallel experimental and computational tracks,

with the final step being a critical comparison of the results. The diagram below outlines this process.
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Start: Property Comparison Study

Experimental Track Computational Track

1. Purify Compound

2. Perform Measurement
(e.g., Boiling Point, Density)

3. Critical Evaluation
of Data

Compare Results & Analyze Deviation

1. Build Molecular Model

2. Geometry Optimization

3. Select Calculation Method
(e.g., DFT, MD)

4. Run Simulation/Calculation

Report Findings
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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